Cas no 1805503-30-3 (2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-5-methanol)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-5-methanol
• CAS No: 1805503-30-3
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4890054
• Update Time: 2025-05-19

2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-5-methanol

• Inchi： 1S/C8H8ClF2NO2/c9-1-5-6(8(10)11)7(14)4(3-13)2-12-5/h2,8,13H,1,3H2,(H,12,14)
• InChI Key： NKGYHRPFAQXWQN-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C(C(CO)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 0.8
• Topological Polar Surface Area: 49.3

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-5-methanol

2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-5-methanol: A Comprehensive Overview

The compound 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-5-methanol, identified by the CAS number 1805503-30-3, is a complex organic molecule with a unique structure and diverse potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, agrochemistry, and materials science. The molecule's structure features a pyridine ring substituted with a chloromethyl group at position 2, a difluoromethyl group at position 3, a hydroxyl group at position 4, and a methanol group at position 5. These substituents contribute to the compound's distinct chemical properties and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have explored various routes, including nucleophilic substitution, coupling reactions, and oxidation processes, to construct the molecule with high purity and yield. The use of transition metal catalysts and microwave-assisted synthesis has further enhanced the reaction efficiency, making this compound more accessible for large-scale production. These developments underscore the importance of optimizing synthetic pathways to meet the growing demand for pyridine derivatives in both academic and industrial settings.

The chemical properties of 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-5-methanol are heavily influenced by its functional groups. The chloromethyl group introduces electrophilic character to the molecule, making it reactive towards nucleophilic attacks. The difluoromethyl group enhances the molecule's stability and introduces fluorine-based reactivity, which is valuable in certain catalytic processes. The hydroxyl and methanol groups contribute to hydrogen bonding capabilities, influencing the compound's solubility and interaction with other molecules. These properties make the compound suitable for applications in drug design, where precise control over molecular interactions is crucial.

In terms of biological activity, recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its ability to modulate enzyme activity and target specific receptors makes it a promising candidate for therapeutic interventions. For instance, researchers have investigated its potential as an inhibitor of kinases involved in cancer progression. Additionally, its fluorinated substituents enhance its pharmacokinetic profile, improving bioavailability and reducing toxicity. These findings suggest that this compound could serve as a foundation for developing novel drugs targeting various diseases.

The environmental impact of 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-5-methanol has also been a subject of recent research. Studies have examined its biodegradation pathways under different environmental conditions, revealing that the compound undergoes rapid transformation in aerobic environments due to microbial activity. This degradation process minimizes the risk of long-term accumulation in ecosystems, aligning with global efforts to develop eco-friendly chemical compounds.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-5-methanol is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application studies, positions it as an important tool in modern chemistry. As research continues to uncover new insights into its properties and uses, this compound is expected to play an increasingly prominent role in both academic research and industrial applications.